Cas no 191730-78-6 (7-(benzyloxy)-2,3-dihydro-1H-indole)

7-(benzyloxy)-2,3-dihydro-1H-indole Properties

Names and Identifiers

• 7-(Benzyloxy)indoline
• 7-phenylmethoxy-2,3-dihydro-1H-indole
• 1H-Indole, 2,3-dihydro-7-(phenylmethoxy)-
• 7-benzyloxyindoline
• 7-benzyloxy-indoline
• AGN-PC-002RQ9
• AK-79540
• ANW-68488
• CTK8C2496
• SureCN4716745
• 7-(benzyloxy)-2,3-dihydro-1H-indole
• EN300-23703449
• 7 -Benzyloxyindoline
• 191730-78-6
• SB65341
• SCHEMBL4716745
• AKOS016007277
• DB-341916
• DTXSID40564696
• 2,3-Dihydro-7-(phenylmethoxy)-1H-indole
• JPWDYUMKWGMYDD-UHFFFAOYSA-N
• +Expand

• MDL： MFCD09954771
• InChIKey： JPWDYUMKWGMYDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15NO/c1-2-5-12(6-3-1)11-17-14-8-4-7-13-9-10-16-15(13)14/h1-8,16H,9-11H2
• SMILES： C1=CC=C(C=C1)COC2=CC=CC3=C2NCC3

Computed Properties

• Exact Mass: 225.115364102g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.115364102g/mol
• Heavy Atom Count: 17
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Melting Point: 128-129 ºC
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),